2-(3,5-dimethylphenyl)propan-1-amine hydrochloride
Overview
Description
2-(3,5-dimethylphenyl)propan-1-amine hydrochloride (2-DMPH) is a phenethylamine derivative that has recently been investigated for its potential therapeutic applications. It is a chiral compound, with two enantiomers, and is a key intermediate in the synthesis of other compounds. 2-DMPH has been extensively studied in the laboratory, and its potential applications in the medical field are currently being investigated.
Mechanism of Action
The mechanism of action of 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride is not yet fully understood. However, it is believed to act as an agonist at serotonin and norepinephrine transporter sites, resulting in increased concentrations of these neurotransmitters in the brain. This may be responsible for its antidepressant effects.
Biochemical and Physiological Effects
2-(3,5-dimethylphenyl)propan-1-amine hydrochloride has been shown to have a variety of biochemical and physiological effects. In laboratory settings, it has been found to have antidepressant-like effects in animals. It has also been found to have an inhibitory effect on monoamine oxidase, resulting in increased concentrations of serotonin and norepinephrine in the brain. In addition, 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride has been found to have a protective effect against the neurotoxicity caused by glutamate and other excitotoxins.
Advantages and Limitations for Lab Experiments
2-(3,5-dimethylphenyl)propan-1-amine hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available. In addition, it is a chiral compound with two enantiomers, which can be useful for studying the effects of different enantiomers on biological systems. The main limitation of 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.
Future Directions
The potential therapeutic applications of 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride are currently being investigated. Further research is needed to better understand its mechanism of action and to develop more effective therapeutic strategies. Additionally, further research is needed to investigate the potential of 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride to interact with other compounds and to explore its potential as an antidepressant or anxiolytic agent. In addition, research should be conducted to investigate the potential of 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride to reduce the neurotoxic effects of excitotoxins. Finally, further research should be conducted to investigate the potential of 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride to interact with other drugs and to explore its potential as a drug interaction agent.
Synthesis Methods
2-(3,5-dimethylphenyl)propan-1-amine hydrochloride can be synthesized via a variety of methods, including the reductive amination of 3,5-dimethylphenylacetone with ammonia, followed by hydrolysis of the resulting intermediate. This method has been used to synthesize 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride for research purposes.
Scientific Research Applications
2-(3,5-dimethylphenyl)propan-1-amine hydrochloride has been studied extensively in laboratory settings. It has been used as a pharmacological tool to investigate the effects of various compounds on the body. It has also been studied in relation to its potential therapeutic applications, in particular as an antidepressant.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,5-dimethylphenyl)propan-1-amine hydrochloride involves the reaction of 3,5-dimethylacetophenone with nitroethane to form 1-(3,5-dimethylphenyl)-2-nitropropene, which is then reduced to 2-(3,5-dimethylphenyl)propan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3,5-dimethylacetophenone", "Nitroethane", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,5-dimethylacetophenone is reacted with nitroethane in the presence of a base such as potassium hydroxide to form 1-(3,5-dimethylphenyl)-2-nitropropene.", "Step 2: The nitropropene is reduced to 2-(3,5-dimethylphenyl)propan-1-amine using a reducing agent such as sodium borohydride.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(3,5-dimethylphenyl)propan-1-amine." ] } | |
CAS RN |
2703774-98-3 |
Product Name |
2-(3,5-dimethylphenyl)propan-1-amine hydrochloride |
Molecular Formula |
C11H18ClN |
Molecular Weight |
199.7 |
Purity |
95 |
Origin of Product |
United States |
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